Cas no 1797334-49-6 ([2-methyl-1-oxo-1-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]anilino]propan-2-yl] acetate)

• Product Name: [2-methyl-1-oxo-1-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]anilino]propan-2-yl] acetate
• CAS No: 1797334-49-6
• MF: C₂₀H₂₀N₄O₃S
• MW: 396.462802886963
• CID: 5371952
• Update Time: 2025-06-03

[2-methyl-1-oxo-1-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]anilino]propan-2-yl] acetate Chemical and Physical Properties

Names and Identifiers

• [2-methyl-1-oxo-1-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]anilino]propan-2-yl] acetate

• Inchi： 1S/C20H20N4O3S/c1-13(25)27-20(2,3)18(26)22-15-8-6-14(7-9-15)17-12-28-19(24-17)23-16-5-4-10-21-11-16/h4-12H,1-3H3,(H,22,26)(H,23,24)
• InChI Key： VZHMDNSIYROOQN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C(=O)NC1=CC=C(C2=CSC(NC3=CC=CN=C3)=N2)C=C1)(=O)C

Additional information on [2-methyl-1-oxo-1-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]anilino]propan-2-yl] acetate

Comprehensive Analysis of [2-methyl-1-oxo-1-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]anilino]propan-2-yl] acetate (CAS No. 1797334-49-6)

The compound [2-methyl-1-oxo-1-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]anilino]propan-2-yl] acetate (CAS No. 1797334-49-6) is a synthetic organic molecule with a complex structure that combines multiple functional groups, including a pyridine-thiazole core and an acetate ester moiety. Its unique architecture has drawn significant attention in medicinal chemistry and pharmaceutical research, particularly for its potential applications in small-molecule drug discovery and targeted therapies.

Recent studies highlight the growing interest in heterocyclic compounds like this molecule due to their bioactive properties. The presence of both pyridine and thiazole rings suggests possible interactions with biological targets, such as enzymes or receptors, making it a candidate for investigating structure-activity relationships (SAR). Researchers are exploring its pharmacokinetic profile, including metabolic stability and cell permeability, which are critical for drug development pipelines.

In the context of AI-driven drug design, this compound exemplifies how computational chemistry tools can optimize molecular scaffolds. Searches for "CAS 1797334-49-6 applications" or "thiazole derivatives in medicine" reflect user curiosity about its therapeutic potential. Notably, its acetate group may influence prodrug strategies, a trending topic in precision medicine discussions.

From a synthetic chemistry perspective, the compound’s multi-step synthesis involves amide coupling and esterification reactions. Laboratories focusing on high-throughput screening often prioritize such molecules for lead optimization. The pyridin-3-ylamino-thiazole segment, in particular, aligns with current fragment-based drug discovery methodologies.

Environmental and green chemistry considerations are also relevant. Queries like "biodegradability of CAS 1797334-49-6" indicate public interest in sustainable chemistry. While not classified as hazardous, its ecological impact should be evaluated per REACH guidelines.

In summary, [2-methyl-1-oxo-1-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]anilino]propan-2-yl] acetate represents a multifunctional chemical entity with implications across drug discovery, materials science, and biochemical research. Its CAS No. 1797334-49-6 serves as a key identifier for researchers navigating chemical databases and patent literature.